Cas no 2413874-40-3 (tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate)

• Product Name: tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate
• CAS No: 2413874-40-3
• MF: C₁₁H₁₄INO₃
• MW: 335.138235569
• CID: 5674770
• PubChem ID: 165777118
• Update Time: 2025-05-20

tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665092
• 2413874-40-3
• tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate

• Inchi： 1S/C11H14INO3/c1-11(2,3)16-10(15)13-9-5-4-7(14)6-8(9)12/h4-6,14H,1-3H3,(H,13,15)
• InChI Key： GECRIMUFKMCHNT-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 335.00184g/mol
• Monoisotopic Mass: 335.00184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate

tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate (CAS No. 2413874-40-3)

The compound tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate, identified by the CAS number 2413874-40-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring containing hydroxyl and iodine substituents. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

Recent studies have highlighted the importance of tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate in the synthesis of advanced materials and pharmaceuticals. For instance, researchers have utilized this compound as an intermediate in the development of novel drugs targeting specific biological pathways. The hydroxyl group on the phenyl ring plays a crucial role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of physical properties, tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it ideal for use in organic synthesis reactions where precise control over reaction conditions is essential.

The synthesis of tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate typically involves a multi-step process, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity, which is critical for its application in sensitive chemical processes.

One of the most promising applications of tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate is in the field of materials science. Scientists have explored its potential as a precursor for synthesizing advanced polymers and nanomaterials. The iodine substituent on the phenyl ring facilitates cross-coupling reactions, which are essential for constructing complex molecular architectures with tailored properties.

In addition to its chemical applications, tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate has shown potential in agricultural chemistry. Studies have demonstrated its ability to act as a growth regulator for plants, enhancing crop yield under controlled conditions. This discovery has sparked interest among agricultural researchers who are exploring its scalability for large-scale agricultural use.

The safety profile of tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under normal handling conditions, proper precautions must be taken during synthesis and storage to prevent exposure to moisture and light, which can degrade the compound over time.

In conclusion, tert-butyl N-(4-hydroxy-2-iodophenyl)carbamate (CAS No. 2413874-40-) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application research, positions it as a key player in both academic and industrial settings.